Cas no 209256-42-8 (2,3-Dihydrobenzofuran-4-carbaldehyde)
209256-42-8 structure
Product Name:2,3-Dihydrobenzofuran-4-carbaldehyde
CAS No:209256-42-8
MF:C9H8O2
MW:148.158622741699
MDL:MFCD03426203
CID:242110
PubChem ID:18787449
Update Time:2025-04-19
2,3-Dihydrobenzofuran-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydrobenzofuran-4-carbaldehyde
- 2,3-dihydro-1-benzofuran-4-carbaldehyde
- 2,3-Dihydro-4-benzofurancarboxaldehyde
- 2,3-DIHYDRO-BENZOFURAN-4-CARBALDEHYDE
- 4-Benzofurancarboxaldehyde,2,3-dihydro-
- 2,3-Dihydro-4-benzofurancarbaldehyde
- 2,3-dihydrobenzofuran-4-aldehyde
- 2,3-dihydrobenzofuran-4-carboxaldehyde
- 4-Benzofurancarboxaldehyde, 2,3-dihydro-
- Tasimelteon intermediate
- MKWRRGVTYBMERJ-UHFFFAOYSA-N
- FCH832462
- 0701AB
- NE63527
- TRA0073613
- SB17920
- A25666
- F31107
- SCHEMBL6187776
- SY026055
- 209256-42-8
- AMY6928
- EN300-202464
- DS-13610
- MFCD03426203
- Z1198162687
- AC-29645
- 4-Benzofurancarboxaldehyde, 2,3-dihydro- (9CI);2,3-Dihydrobenzofuran-4-carbaldehyde
- AKOS006230115
- CS-0043994
- FT-0691382
- DTXSID70596268
-
- MDL： MFCD03426203
- Inchi： 1S/C9H8O2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-3,6H,4-5H2
- InChI Key： MKWRRGVTYBMERJ-UHFFFAOYSA-N
- SMILES： O1C2C=CC=C(C=O)C=2CC1
Computed Properties
- Exact Mass: 148.05200
- Monoisotopic Mass: 148.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 1.4
Experimental Properties
- Density: 1.222
- Melting Point: NA
- Boiling Point: 276 ºC
- Flash Point: 132 ºC
- PSA: 26.30000
- LogP: 1.43400
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2,3-Dihydrobenzofuran-4-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Inert atmosphere,2-8°C
2,3-Dihydrobenzofuran-4-carbaldehyde Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Dihydrobenzofuran-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0614-1g |
2,3-Dihydro-benzofuran-4-carbaldehyde |
209256-42-8 | 97% | 1g |
1339.91CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0614-5g |
2,3-Dihydro-benzofuran-4-carbaldehyde |
209256-42-8 | 97% | 5g |
4070.6CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0614-500mg |
2,3-Dihydro-benzofuran-4-carbaldehyde |
209256-42-8 | 97% | 500mg |
1144.86CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0614-250mg |
2,3-Dihydro-benzofuran-4-carbaldehyde |
209256-42-8 | 97% | 250mg |
975.25CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0614-100mg |
2,3-Dihydro-benzofuran-4-carbaldehyde |
209256-42-8 | 97% | 100mg |
805.64CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0614-50mg |
2,3-Dihydro-benzofuran-4-carbaldehyde |
209256-42-8 | 97% | 50mg |
720.84CNY | 2021-05-07 | |
| Chemenu | CM123251-1g |
2,3-dihydrobenzofuran-4-carbaldehyde |
209256-42-8 | 95% | 1g |
$204 | 2021-08-05 | |
| Chemenu | CM123251-5g |
2,3-dihydrobenzofuran-4-carbaldehyde |
209256-42-8 | 95% | 5g |
$748 | 2021-08-05 | |
| Chemenu | CM123251-10g |
2,3-dihydrobenzofuran-4-carbaldehyde |
209256-42-8 | 95% | 10g |
$1197 | 2021-08-05 | |
| Alichem | A019098030-1g |
2,3-Dihydrobenzofuran-4-carbaldehyde |
209256-42-8 | 95% | 1g |
$206.00 | 2023-09-02 |
2,3-Dihydrobenzofuran-4-carbaldehyde Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
209256-42-8 (2,3-Dihydrobenzofuran-4-carbaldehyde) Related Products
- 196799-45-8(2,3-Dihydro-1-benzofuran-7-carbaldehyde)
- 89240-32-4(4-Benzofurancarboxaldehyde, 2,3-dihydro-5,6,7-trimethyl-)
- 89240-18-6(6-Benzofurancarboxaldehyde, 2,3-dihydro-4,5,7-trimethyl-)
- 89240-13-1(7-Benzofurancarboxaldehyde, 2,3-dihydro-4,5,6-trimethyl-)
- 722494-80-6(Benzaldehyde,2-ethyl-6-methoxy-3,4,5-trimethyl-)
- 89240-30-2(5-Benzofurancarboxaldehyde, 2,3-dihydro-6,7-dimethyl-)
- 55745-70-5(2,3-dihydro-1-benzofuran-5-carbaldehyde)
- 178557-13-6(2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carbaldehyde)
- 20895-45-8(3(2H)-Benzofuranone,4,7-dimethyl-)
- 89240-22-2(5-Benzofurancarboxaldehyde, 2,3-dihydro-4,6,7-trimethyl-)
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